Cas no 379704-63-9 (WAY-604777)

• Product Name: WAY-604777
• CAS No: 379704-63-9
• MF: C₂₆H₂₇N₃O₅S
• MW: 493.574685335159
• CID: 5584024
• PubChem ID: 2632660
• Update Time: 2025-07-15

WAY-604777 Chemical and Physical Properties

Names and Identifiers

• WAY-604777
• N-(9-Ethyl-9H-carbazol-3-yl)-2-(4-(morpholinosulfonyl)phenoxy)acetamide
• Z25640121
• 379704-63-9
• AKOS001016308
• Oprea1_536213
• G68246
• N-(9-ETHYLCARBAZOL-3-YL)-2-[4-(MORPHOLINE-4-SULFONYL)PHENOXY]ACETAMIDE

• Inchi： 1S/C26H27N3O5S/c1-2-29-24-6-4-3-5-22(24)23-17-19(7-12-25(23)29)27-26(30)18-34-20-8-10-21(11-9-20)35(31,32)28-13-15-33-16-14-28/h3-12,17H,2,13-16,18H2,1H3,(H,27,30)
• InChI Key： KXJFBZJZFBNJAP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC(NC1C=CC2=C(C=1)C1C=CC=CC=1N2CC)=O)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 493.16714214g/mol
• Monoisotopic Mass: 493.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 819
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 98.2Ų

Additional information on WAY-604777

Comprehensive Overview of WAY-604777 (CAS No. 379704-63-9): Mechanism, Applications, and Research Insights

WAY-604777 (CAS No. 379704-63-9) is a biologically active compound that has garnered significant attention in pharmacological and biochemical research. This small molecule is often studied for its potential interactions with specific enzymatic pathways, particularly those involved in cellular signaling and metabolic regulation. Researchers are increasingly exploring its applications in drug discovery and targeted therapy development, aligning with the growing demand for precision medicine solutions.

The compound's unique structure, characterized by its molecular weight and chemical stability, makes it a valuable candidate for high-throughput screening assays. Its mechanism of action is often linked to modulation of protein-protein interactions, a hot topic in modern biopharmaceutical research. Recent studies have investigated its potential role in addressing age-related diseases, a trending focus area as global populations age.

In the context of neurodegenerative research, WAY-604777 has shown promise in preliminary studies examining its effects on cellular stress responses. This aligns with current scientific interest in compounds that may support neuronal health or mitigate oxidative damage—key concerns in Alzheimer's disease and Parkinson's disease research. However, it's crucial to note that most findings remain at the preclinical stage.

From a technical perspective, WAY-604777 exhibits favorable pharmacokinetic properties, including moderate oral bioavailability and blood-brain barrier penetration in animal models. These characteristics make it particularly interesting for central nervous system (CNS) drug development, a field experiencing rapid growth due to advancements in neuroimaging techniques and biomarker identification.

The synthesis of WAY-604777 typically involves multi-step organic chemistry protocols, with researchers continuously optimizing yield and purity through innovative green chemistry approaches. This reflects the pharmaceutical industry's broader shift toward sustainable synthesis methods, a response to increasing environmental concerns and regulatory pressures.

In cancer research, preliminary data suggests WAY-604777 may influence cell cycle regulation, though its exact targets require further validation. This potential application resonates with the scientific community's intensified focus on targeted cancer therapies and combination treatment strategies—areas frequently searched by both researchers and the general public seeking cutting-edge oncology advancements.

Quality control for WAY-604777 typically employs advanced analytical techniques such as HPLC and mass spectrometry, ensuring batch-to-batch consistency crucial for reproducible research. The compound's stability profile under various storage conditions is also a subject of ongoing investigation, addressing practical concerns in laboratory management and compound storage best practices.

As with many research compounds, the safety profile of WAY-604777 continues to be evaluated through standardized in vitro toxicity assays and animal studies. These investigations contribute valuable data to the expanding field of predictive toxicology, which leverages computational models and high-content screening to anticipate compound effects earlier in development pipelines.

The commercial availability of WAY-604777 through specialty chemical suppliers has facilitated its adoption in academic and industrial labs worldwide. Procurement considerations often include purity specifications, shipping conditions, and regulatory compliance—topics frequently searched by laboratory professionals establishing new research protocols.

Looking forward, the research community anticipates more published data on WAY-604777's structure-activity relationships, potentially enabling the design of next-generation analogs with enhanced specificity. This direction aligns with the pharmaceutical industry's emphasis on rational drug design and computational chemistry approaches that are transforming modern medicinal chemistry practices.